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Compound of Interest

Compound Name:
Tetraethylene glycol monoethyl

ether

Cat. No.: B1596445 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical information

for researchers, scientists, and drug development professionals handling Tetraethylene Glycol
Monoethyl Ether. Adherence to these protocols is essential for ensuring a safe laboratory

environment and proper chemical management.

Operational Plan: Step-by-Step Handling
Procedures
To mitigate risks associated with Tetraethylene Glycol Monoethyl Ether, a systematic

approach to handling is mandatory. The primary hazard identified is serious eye irritation.[1][2]

1. Engineering Controls and Location:

All handling procedures should be conducted in a well-ventilated area.[1]

A functioning eyewash station and safety shower must be readily accessible.[3]

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US) standards.[1]
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Hand Protection: Chemical-resistant gloves are required. Nitrile or neoprene gloves are

recommended.[1] Glove suitability and durability depend on the specific operational

conditions and exposure duration; therefore, it is crucial to inspect gloves prior to each use.

[1]

Body Protection: Wear impervious clothing to prevent skin contact.[1] For tasks with a higher

risk of splashing, consider a chemically resistant apron or suit.

3. Chemical Handling:

Avoid all personal contact, including inhalation of mists, gases, or vapors.[1][4]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[2][5]

Wash hands thoroughly after handling the chemical.[1][2]

Ethers like Tetraethylene Glycol Monoethyl Ether have the potential to form explosive

peroxides.[4][6] Therefore:

Containers should be dated upon receipt and upon opening.[4][6]

Unopened containers can be stored for up to 18 months.[4][6]

Opened containers should not be stored for more than 12 months.[4][6]

Do not concentrate the chemical by evaporation or evaporate extracts to dryness.[4][6]

4. Storage:

Store in a cool, dry, well-ventilated area away from incompatible materials such as strong

oxidizing agents.[4][7]

Keep containers tightly sealed and protect them from physical damage.[4][6]

Store away from heat, sparks, and open flames.[3][4]

Emergency Procedures
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Spill Response:

Minor Spills: Remove all ignition sources. Absorb the spill with an inert material (e.g., sand,

vermiculite) and place it in a suitable, labeled container for disposal.[3][6]

Major Spills: Evacuate personnel from the area and move upwind. Alert emergency

responders and provide them with the location and nature of the hazard.[4][6]

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including

under the eyelids. Seek immediate medical attention.[2][7]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin with

soap and plenty of water.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the

person is not breathing, give artificial respiration. Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[1][2]

Quantitative Data Summary
Property Value Source

Physical State Liquid

Appearance Clear

Boiling Point/Range
158 - 160 °C / 316.4 - 320 °F

@ 5 mmHg

Flash Point > 110 °C / > 230 °F

Specific Gravity 0.987

Vapor Density 7.18

Occupational exposure limits were not available in the consulted resources.
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Disposal Plan
Proper disposal of Tetraethylene Glycol Monoethyl Ether and its contaminated materials is

critical to prevent environmental contamination and ensure regulatory compliance.

1. Waste Characterization:

Unused Tetraethylene Glycol Monoethyl Ether should be treated as hazardous waste.

Any materials used to clean up spills (e.g., absorbent materials) and contaminated PPE

should also be considered hazardous waste.

2. Waste Collection and Storage:

Collect all waste in suitable, closed, and clearly labeled containers.[1]

Store waste containers in a designated, well-ventilated area, away from incompatible

materials.

3. Disposal Method:

All waste disposal must be conducted in accordance with local, state, and federal

regulations.[4]

Contact a licensed professional waste disposal service to arrange for the pickup and

disposal of the chemical waste.

Do not dispose of the chemical down the drain or in the regular trash.[1]

Workflow for Handling Tetraethylene Glycol
Monoethyl Ether
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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